Cas no 338986-99-5 (N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide)

• Product Name: N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide
• CAS No: 338986-99-5
• MDL: MFCD00737257
• CID: 4648289
• Update Time: 2025-05-19

N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide

• MDL： MFCD00737257

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide

Comprehensive Overview of N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide (CAS No. 338986-99-5)

N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide, with the CAS number 338986-99-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and acetamide functional groups, is often studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a methoxyphenyl moiety with a thiazolylphenyl backbone, offering intriguing possibilities for modulating biological activity.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide is frequently discussed in the context of targeted therapy due to its potential interactions with specific protein kinases. This aligns with current trends in cancer research and autoimmune disease treatment, where thiazole derivatives are explored for their efficacy and selectivity.

The synthesis of CAS 338986-99-5 involves multi-step organic reactions, often starting with the condensation of 4-methoxyaniline with thiazole intermediates. Its acetamide group enhances solubility and bioavailability, making it a candidate for further structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring purity and consistency for research purposes.

From an SEO perspective, users frequently search for terms like "thiazole-based compounds," "kinase inhibitors 2024," and "acetamide derivatives in drug design." These queries reflect the growing interest in N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide as a research chemical with potential therapeutic relevance. Additionally, discussions on AI-driven drug discovery often highlight the role of such compounds in virtual screening and molecular docking studies.

Environmental and green chemistry considerations are also pivotal when working with CAS 338986-99-5. Researchers are increasingly adopting solvent-free synthesis methods and catalytic processes to minimize waste, aligning with global sustainability goals. This compound’s stability under various pH conditions and thermal profiles further underscores its utility in high-throughput screening assays.

In summary, N-(4-{2-[(4-methoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide represents a compelling case study in modern medicinal chemistry. Its CAS 338986-99-5 identifier serves as a gateway for researchers exploring heterocyclic compounds, drug-like properties, and bioisosteric replacements. As the scientific community continues to unravel its mechanisms, this compound may pave the way for breakthroughs in personalized medicine and next-generation therapeutics.